Cas no 4214-13-5 (3-METHOXY-DL-TYROSINE)

3-METHOXY-DL-TYROSINE structure
3-METHOXY-DL-TYROSINE structure
Product Name:3-METHOXY-DL-TYROSINE
CAS No:4214-13-5
MF:C10H13NO4
MW:211.214523077011
CID:892069
PubChem ID:1670
Update Time:2025-04-19

3-METHOXY-DL-TYROSINE Chemical and Physical Properties

Names and Identifiers

    • 3-METHOXY-DL-TYROSINE
    • (DL)-3-O-Methyldopa (Levodopa Related Compound B)
    • 3-O-Methyl-DL-DOPA
    • 4-Hydroxy-3-methoxyphenylalanine #
    • CHEBI:172453
    • rac 3-O-Methyl DOPA
    • PD043826
    • DL-3-O-methyldopa
    • AKOS000190387
    • (2RS)-2-AMINO-3-(4-HYDROXY-3-METHOXYPHENYL)PROPANOIC ACID
    • MFCD00063077
    • HMS560N12
    • 1ST2662
    • LEVODOPA IMPURITY C [EP IMPURITY]
    • L-3-Methoxytyrosine
    • AS-41988
    • CS-0062297
    • NSC-122476
    • 1ST169051D3
    • 3-methoxy-4-hydroxyphenylalanine
    • 3-O-METHYLDOPA, DL-
    • Tyrosine, 3-methoxy-
    • DTXSID50864098
    • SO86T1OB2P
    • 3-O-Methyldopa d3
    • AC-12961
    • M-3582
    • ALANINE, 3-(4-HYDROXY-3-METHOXYPHENYL)-
    • 2-amino-3-(4-hydroxy-3-methoxyphenyl)propanoic acid
    • Levodopa EP Impurity C/ Levodopa Related Compound B (3-Methyl-DL-Dopa/ 3-Methoxy-DL-tyrosine)
    • 7636-26-2
    • Q23570653
    • (2RS)-2-Amino-3-(4-hydroxy-3-methoxyphenyl)propanoic Acid (3-Methoxy-DL-tyrosine; (DL)-3-O-Methyldopa)
    • NSC122476
    • DB-075121
    • NS00016581
    • 586954-09-8
    • l-3-Methoxy tyrosine
    • AKOS016842492
    • 4-Hydroxy-3-methoxyphenylalanine
    • 3-(4-Hydroxy-3-methoxyphenyl)alanine
    • 3-Methoxy-tyrosine
    • 3-Methoxytyrosine
    • 3-Methoxy-D,L-tyrosine
    • vanilalanine
    • Maybridge1_006810
    • HY-113468
    • NSC 122476
    • UNII-SO86T1OB2P
    • (DL)-3-O-Methyldopa (3-Methoxy-DL-tyrosine)
    • DL-3-Methoxy-4-hydroxyphenylalanine
    • DL-3-Methoxytyrosine
    • EN300-305030
    • SCHEMBL180103
    • 4214-13-5
    • Inchi: 1S/C10H13NO4/c1-15-9-5-6(2-3-8(9)12)4-7(11)10(13)14/h2-3,5,7,12H,4,11H2,1H3,(H,13,14)
    • InChI Key: PFDUUKDQEHURQC-UHFFFAOYSA-N
    • SMILES: COC1C(O)=CC=C(CC(C(=O)O)N)C=1

Computed Properties

  • Exact Mass: 211.08449
  • Monoisotopic Mass: 211.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 92.8Ų

Experimental Properties

  • Color/Form: Uncertain
  • PSA: 92.78
  • Solubility: Uncertain
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